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Compound of Interest

Compound Name: PIK-293

Cat. No.: B610106

For Immediate Implementation: This document provides crucial safety and logistical guidance
for researchers, scientists, and drug development professionals working with the PI3K inhibitor,
PIK-293. Adherence to these protocols is essential for ensuring personal safety and
maintaining a secure laboratory environment.

Essential Safety Precautions and Personal
Protective Equipment (PPE)

PIK-293 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] Therefore, stringent adherence to the following personal protective equipment (PPE)
and handling protocols is mandatory to minimize exposure and prevent contamination.

Recommended Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical when handling PIK-293 in its solid (powder) or
solubilized form.
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PPE Category Specification Rationale

Provides a robust barrier
) Double-gloving with nitrile against direct skin contact. The
Hand Protection
gloves. outer glove can be removed

immediately in case of a spill.

Protects against accidental

) splashes of solutions
) Chemical splash goggles or a o )
Eye Protection ) containing PIK-293, which
full-face shield. )
could cause serious eye

irritation.
] A fully buttoned laboratory Prevents contamination of
Body Protection ]
coat. personal clothing.

) ) Use in a well-ventilated area or  Minimizes the inhalation of the
Respiratory Protection )
under a chemical fume hood. powder form of PIK-293.

Step-by-Step Handling and Disposal Plan

Following a systematic workflow is paramount to ensure safety and experimental integrity.

Operational Plan: From Receipt to Storage

Receiving the Compound: Upon receipt, visually inspect the container for any damage or
leaks.

Preparation for Use:

o Conduct all weighing and solution preparation activities within a certified chemical fume
hood to prevent inhalation of the powder and containment of potential spills.

o Before handling, ensure all required PPE is correctly worn.

Dissolution: PIK-293 is soluble in DMSO.[2][3] Prepare solutions by carefully adding the
solvent to the vial containing the powdered compound to avoid generating airborne particles.

Storage:
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o Solid Form: Store the powdered compound at -20°C for long-term storage.[2]

o In Solution (DMSO): Store stock solutions at -80°C for up to 6 months or at -20°C for up to

1 month.[4] It is recommended to use the solution soon after preparation and long-term

storage of solutions is not advised.[2]

Disposal Plan: Managing PIK-293 Waste

o Waste Segregation: All disposable materials that have come into contact with PIK-293,

including pipette tips, gloves, and empty vials, must be segregated as hazardous chemical

waste.

o Waste Collection: Collect all PIK-293 waste in a designated, clearly labeled, and sealed

waste container.

» Disposal: Dispose of the hazardous waste through your institution's environmental health

and safety (EHS) office, following all local, state, and federal regulations. Do not dispose of

PIK-293 down the drain, as it is very toxic to aquatic life.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for PIK-293.

Property Value Source
CAS Number 900185-01-5 [1][2][4]
Molecular Formula C22H19N70 [2]
Molecular Weight 397.43 g/mol [1]

IC50 (p1103) 0.24 uM [4][5]
IC50 (p110B) 10 pM [4]

IC50 (p110y) 25 UM [4]

IC50 (p1100) 100 uM [4]

Solubility in DMSO

80 mg/mL (201.29 mM)

[3]

© 2025 BenchChem. All rights reserved. 3/5

Tech Support


https://www.apexbt.com/pik-293.html
https://www.medchemexpress.com/pik-293.html
https://www.apexbt.com/pik-293.html
https://www.benchchem.com/product/b610106?utm_src=pdf-body
https://www.benchchem.com/product/b610106?utm_src=pdf-body
https://www.benchchem.com/product/b610106?utm_src=pdf-body
https://www.benchchem.com/product/b610106?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC9661.html
https://www.benchchem.com/product/b610106?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC9661.html
https://www.apexbt.com/pik-293.html
https://www.medchemexpress.com/pik-293.html
https://www.apexbt.com/pik-293.html
https://dcchemicals.com/msds/MSDS_DC9661.html
https://www.medchemexpress.com/pik-293.html
https://www.tebubio.com/en_fr_eur/pik-293-494t3348-25-mg.html
https://www.medchemexpress.com/pik-293.html
https://www.medchemexpress.com/pik-293.html
https://www.medchemexpress.com/pik-293.html
https://www.selleck.co.jp/datasheet/PIK-293-S220701-DataSheet.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of PIK-293 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610106?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

